Cas no 64776-15-4 ((4Z)-8-(ethylamino)cyclooct-4-en-1-ol)

• Product Name: (4Z)-8-(ethylamino)cyclooct-4-en-1-ol
• CAS No: 64776-15-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD30488561
• CID: 4101539
• PubChem ID: 12379046
• Update Time: 2025-08-04

(4Z)-8-(ethylamino)cyclooct-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Cycloocten-1-ol, 8-(ethylamino)-
• (4Z)-8-(ethylamino)cyclooct-4-en-1-ol
• (Z)-8-(Ethylamino)cyclooct-4-en-1-ol
• 8-(Ethylamino)cyclooct-4-en-1-ol
• EN300-330781
• 64776-15-4

• MDL： MFCD30488561
• Inchi： 1S/C10H19NO/c1-2-11-9-7-5-3-4-6-8-10(9)12/h3-4,9-12H,2,5-8H2,1H3/b4-3-
• InChI Key： YFKFCUULKQRIKK-ARJAWSKDSA-N
• SMILES： C1(O)C(NCC)CCC=CCC1 |c:8|

Computed Properties

• Exact Mass: 169.146664230Da
• Monoisotopic Mass: 169.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on (4Z)-8-(ethylamino)cyclooct-4-en-1-ol

Introduction to (4Z)-8-(ethylamino)cyclooct-4-en-1-ol (CAS No. 64776-15-4)

(4Z)-8-(ethylamino)cyclooct-4-en-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 64776-15-4, has garnered attention due to its potential applications in various biological and chemical processes. The molecular structure of this compound, featuring a cyclooctene backbone with an ethylamino substituent, makes it a versatile candidate for further exploration in drug development and synthetic chemistry.

The compound's chemical formula and structural configuration contribute to its reactivity and interaction with biological systems. The presence of the (4Z)- configuration indicates a specific spatial arrangement of the double bond, which can influence its pharmacological activity. This aspect is particularly crucial in medicinal chemistry, where the three-dimensional structure of a molecule often determines its efficacy and selectivity.

Recent advancements in the field of chemical biology have highlighted the importance of non-rigid cyclic compounds in drug design. The flexibility of the cyclooctene ring in (4Z)-8-(ethylamino)cyclooct-4-en-1-ol allows for diverse conformational states, which can be exploited to optimize binding interactions with target proteins. This structural feature has been a focal point in the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential role as a precursor or intermediate in the synthesis of more complex molecules. The ethylamino group provides a reactive site for further functionalization, enabling chemists to tailor the compound's properties for specific applications. For instance, it can be used to develop derivatives with enhanced solubility or improved metabolic stability, which are critical factors in drug formulation.

In the realm of pharmacological research, (4Z)-8-(ethylamino)cyclooct-4-en-1-ol has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit properties relevant to neurological and cardiovascular diseases. The ethylamino group, in particular, has been associated with modulatory effects on certain enzyme systems, making it a promising candidate for further pharmacological exploration.

The synthesis of this compound involves sophisticated organic chemistry techniques, including cyclization reactions and functional group transformations. The development of efficient synthetic routes is essential for large-scale production and cost-effective utilization in pharmaceutical applications. Researchers have been exploring catalytic methods and green chemistry principles to optimize these synthetic processes, ensuring sustainability and scalability.

The role of computational chemistry in understanding the behavior of (4Z)-8-(ethylamino)cyclooct-4-en-1-ol cannot be overstated. Advanced computational models help predict molecular interactions, optimize reaction conditions, and design experiments with greater precision. These tools are indispensable in modern drug discovery pipelines, allowing researchers to accelerate the development of novel therapeutics.

Moreover, the study of this compound contributes to our broader understanding of cyclic amine derivatives and their applications. The insights gained from research on (4Z)-8-(ethylamino)cyclooct-4-en-1-ol can be extrapolated to other similar molecules, fostering innovation across multiple disciplines. This interdisciplinary approach is key to advancing both fundamental science and applied research.

The future prospects for (4Z)-8-(ethylamino)cyclooct-4-en-1-ol are promising, with ongoing studies aimed at uncovering new applications and refining synthetic methodologies. As our knowledge base expands and new technologies emerge, this compound is likely to play an increasingly important role in chemical biology and pharmaceutical development. The combination of its unique structure and versatile reactivity positions it as a valuable asset in the ongoing quest for novel therapeutic agents.